On cysteine and cystine peptides. Part VI. S-acylcysteines in peptide synthesis

Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39700002687

Abstract

S-p-Methoxybenzyloxycarbonyl-L-cysteine (pMZ-Cys)(I), as its N-o-nitrophenylsulphenyl derivative (II), can be used as an intermediate for the incorporation of cysteine residues in peptide synthesis. The pMZ group can be removed either by methanolysis or by treatment with hydrogen halides in acetic acid.

Recommended Literature